N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C21H26FN3O4S/c1-17-2-8-20(9-3-17)29-16-21(26)23-10-15-30(27,28)25-13-11-24(12-14-25)19-6-4-18(22)5-7-19/h2-9H,10-16H2,1H3,(H,23,26)
• InChI Key: GVJIYELVYQBSKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O4S
• Molecular Weight: 435.5 g/mol

Description

N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide is a chemical compound that belongs to the class of sulfonyl-containing compounds. It has been widely studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Antibacterial, Antifungal, and Anthelmintic Activity

Research on derivatives of N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide has shown significant biological activities. A study by Khan et al. (2019) on benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide demonstrated antibacterial, antifungal, and anthelmintic activity. Some compounds displayed significant biological activities, and molecular docking to target proteins revealed good correlation of binding energy with observed in vitro data for active compounds. This research suggests potential applications in discovering new antibacterial, antifungal, anthelmintic agents, and even in latent fingerprint analysis for forensic applications (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).

Synthesis and Drug Development

Another aspect of scientific research focuses on the synthesis processes of related compounds, which can contribute to drug development. For instance, the synthesis of flunarizine, a drug used for treating migraines and epilepsy, involves processes related to the structural features of N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide. Studies on regioselective metal-catalyzed amination and the Wittig reaction have been used to create flunarizine and its isomers, demonstrating the compound's relevance in pharmaceutical manufacturing (Shakhmaev, Sunagatullina, & Zorin, 2016).

Antibacterial Potentials

Further research on N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus highlighted their antibacterial potentials. A study by Iqbal et al. (2017) synthesized these derivatives and evaluated their effects against various bacterial strains. The study found moderate inhibitors but relatively more active against Gram-negative bacterial strains, showcasing the chemical's potential in developing antibacterial treatments (Iqbal et al., 2017).